Cas no 874285-06-0 (3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester)
3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester is a pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring an ethoxy substituent at the 5-position and a methyl ester group, enhances its reactivity and solubility, making it a versatile intermediate for further functionalization. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthetic routes. Its precise molecular framework allows for targeted modifications, supporting the development of specialized compounds in medicinal chemistry. The ester group also offers flexibility for hydrolysis or transesterification, broadening its utility in fine chemical synthesis.
874285-06-0 structure
Product Name:3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester
CAS No:874285-06-0
MF:C9H11NO3
MW:181.188542604446
CID:1892017
PubChem ID:86091368
Update Time:2025-06-07
3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester
- 874285-06-0
- DB-431494
- MFCD27931050
- CS-0195549
- E93177
- methyl 5-ethoxypyridine-3-carboxylate
- Methyl 5-ethoxynicotinate
- Methyl 5-ethoxy-3-pyridinecarboxylate
-
- Inchi： 1S/C9H11NO3/c1-3-13-8-4-7(5-10-6-8)9(11)12-2/h4-6H,3H2,1-2H3
- InChI Key： SOVZFFKKDPAURJ-UHFFFAOYSA-N
- SMILES： O(CC)C1C=NC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 48.4Ų
3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266219-500mg |
Methyl 5-ethoxynicotinate |
874285-06-0 | 98% | 500mg |
￥3426.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266219-1g |
Methyl 5-ethoxynicotinate |
874285-06-0 | 98% | 1g |
￥4563.00 | 2024-04-27 | |
| Aaron | AR021QL5-1g |
Methyl 5-ethoxynicotinate |
874285-06-0 | 95% | 1g |
$800.00 | 2025-02-17 | |
| Aaron | AR021QL5-250mg |
Methyl 5-ethoxynicotinate |
874285-06-0 | 95% | 250mg |
$500.00 | 2025-02-17 | |
| Aaron | AR021QL5-500mg |
Methyl 5-ethoxynicotinate |
874285-06-0 | 500mg |
$593.00 | 2023-12-15 |
3-Pyridinecarboxylic acid, 5-ethoxy-, methyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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